Cas no 2248328-43-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanopyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanopyridine-4-carboxylate
• CAS No: 2248328-43-8
• MF: C₁₅H₇N₃O₄
• MW: 293.233783006668
• CID: 5970370
• PubChem ID: 165979284
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248328-43-8
• EN300-6514671
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanopyridine-4-carboxylate

• Inchi： 1S/C15H7N3O4/c16-8-10-7-9(5-6-17-10)15(21)22-18-13(19)11-3-1-2-4-12(11)14(18)20/h1-7H
• InChI Key： SFMSXUVOIBGTRF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=C(C#N)C=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 293.04365571g/mol
• Monoisotopic Mass: 293.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 100Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanopyridine-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanopyridine-4-carboxylate (CAS No. 2248328-43-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanopyridine-4-carboxylate (CAS No. 2248328-43-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, combining an isoindole-1,3-dione core with a 2-cyanopyridine-4-carboxylate moiety, makes it a versatile intermediate for synthesizing advanced functional materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its cyano and carboxylate groups offer reactive sites for further derivatization.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanopyridine-4-carboxylate has surged due to their role in developing small-molecule inhibitors and photoactive materials. A trending topic in scientific forums revolves around its utility in covalent organic frameworks (COFs), where its rigid structure could enhance thermal stability. Additionally, its CAS No. 2248328-43-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening libraries.

From a synthetic chemistry perspective, the 2-cyanopyridine segment in this compound is pivotal for nucleophilic substitution reactions, enabling the creation of amide-linked polymers or bioconjugates. The isoindole-1,3-dione unit, on the other hand, is known for its electron-accepting properties, making it valuable in organic electronics. This dual functionality aligns with the growing interest in multifunctional building blocks for optoelectronic devices, a hot topic in materials science.

Another area of exploration is the compound's potential in targeted drug delivery systems. Its carboxylate group can be conjugated with biocompatible polymers, while the cyano group may serve as a bioorthogonal handle for click chemistry. Such features are critical in developing next-generation therapeutics, a subject widely discussed in PubMed and Google Scholar queries. Notably, the compound's CAS No. 2248328-43-8 often appears in patents related to prodrug design and enzyme inhibitors.

Environmental and regulatory considerations also play a role in its adoption. Unlike many highly reactive intermediates, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanopyridine-4-carboxylate exhibits moderate stability under ambient conditions, reducing storage challenges. This trait is frequently highlighted in sustainability-focused research, addressing the demand for greener synthetic pathways.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanopyridine-4-carboxylate (CAS No. 2248328-43-8) represents a cutting-edge tool for interdisciplinary research. Its applications span medicinal chemistry, materials engineering, and bioconjugation, making it a staple in modern laboratories. As interest in tailored molecular architectures grows, this compound is poised to remain at the forefront of innovation.